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Compound of Interest

Methyl 3-methoxy-4-
Compound Name:
methylbenzoate

Cat. No.: B146591

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of Methyl 3-methoxy-4-methylbenzoate (CAS No.
3556-83-0), a non-halogenated aromatic ester. Adherence to these guidelines is critical for
personnel safety and environmental protection.

Immediate Safety and Logistical Information

Before beginning any disposal procedure, it is crucial to have the necessary safety measures in
place. The following table summarizes the key properties of Methyl 3-methoxy-4-
methylbenzoate.
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Property Value

CAS Number 3556-83-0[1][2][3][4]

Molecular Formula C10H1203[2][4]

Molecular Weight 180.203 g/mol [2][4]

Appearance White to Almost white powder to crystal[1]
Purity >98.0% (GC)[1]

3-Methoxy-4-methylbenzoic Acid Methyl Ester,
3-Methoxy-p-toluic Acid Methyl Ester, 4-Methyl-
m-anisic Acid Methyl Ester, Methyl 3-Methoxy-p-
toluate, Methyl 4-Methyl-m-anisate[1][2][4]

Synonyms

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)
or NIOSH (US) standards.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use and disposed of properly after.

» Skin and Body Protection: Wear a lab coat, and for larger quantities or potential for

splashing, consider impervious clothing.

o Respiratory Protection: If handling the powder outside of a fume hood or if dust is generated,
use a NIOSH-approved respirator with a particle filter.

Step-by-Step Disposal Protocol

The disposal of Methyl 3-methoxy-4-methylbenzoate, as with most laboratory chemicals,
should be handled as hazardous waste unless explicitly determined otherwise by your
institution's Environmental Health and Safety (EHS) office.

Step 1: Waste Identification and Segregation
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o Treat all unused or contaminated Methyl 3-methoxy-4-methylbenzoate as hazardous
chemical waste.

 Since this compound is a non-halogenated organic solid, it should be segregated from
halogenated waste streams.[5][6] Mixing halogenated and non-halogenated waste increases
disposal costs and complexity.[5]

Step 2: Waste Collection and Containerization

o Solid Waste: Collect solid Methyl 3-methoxy-4-methylbenzoate waste in a designated,
compatible, and properly sealed hazardous waste container.[7] Plastic containers are often
preferred.[7]

e Solution Waste: If the compound is in a solvent, collect it in a container designated for non-
halogenated liquid waste.[8] Ensure the container is made of a material compatible with the
solvent.

o Container Filling: Do not overfill containers. Leave at least a one-inch headspace to allow for
expansion.

o Container Closure: Keep the waste container securely capped at all times, except when
adding waste.[7][8][9]

Step 3: Labeling

e As soon as waste is first added to the container, affix a hazardous waste label provided by
your EHS office.[6][10]

e The label must include:

[e]

The words "Hazardous Waste".[6]

o

The full chemical name: "Methyl 3-methoxy-4-methylbenzoate".

[¢]

The approximate quantity or concentration.

The date the waste was first added to the container.

[e]
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o The name of the principal investigator or lab group.
Step 4: Storage

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory where the waste is generated.[7][9]

o The SAA should be at or near the point of generation and inspected weekly for any signs of
leakage.[9]

o Ensure that the waste is stored separately from incompatible materials, such as strong
oxidizing agents.[11]

Step 5: Disposal Request

o Once the container is full or ready for disposal, submit a waste collection request to your
institution's EHS or equivalent department.[7][12]

e Do not dispose of Methyl 3-methoxy-4-methylbenzoate down the drain or in regular trash.
[61[12][13]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-methoxy-4-methylbenzoate.
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Start: Have
Methyl 3-methoxy-4-methylbenzoate
for Disposal

Is the chemical
unused and uncontaminated?

Yes (Best Practice)

Treat as
Hazardous Waste

Is the waste a solid
or in solution?

Solution

Collect in a labeled Collect in a labeled
'‘Non-Halogenated Solid Waste' ‘Non-Halogenated Liquid Waste'
container. container.

Store sealed container in
Satellite Accumulation Area (SAA).

Request waste pickup from
Environmental Health & Safety (EHS).

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 3-methoxy-4-methylbenzoate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b146591?utm_src=pdf-body-img
https://www.benchchem.com/product/b146591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Accidental Release Measures

In the event of a spill, adhere to the following procedures:
o Small Spills:

o Ensure adequate ventilation.

o Wear appropriate PPE.

o For solid spills, sweep up the material, avoiding dust formation, and place it in a suitable,
closed container for disposal.

o For liquid spills, contain the spill with an inert absorbent material (e.g., sand, vermiculite)
and collect it into a labeled container for disposal.[10]

e Large Spills:
o Evacuate the area.
o Contact your institution's emergency response team or EHS office immediately.

By following these detailed procedures, you can ensure the safe and compliant disposal of
Methyl 3-methoxy-4-methylbenzoate, fostering a secure laboratory environment and
upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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